15-Methoxyansamitocin P-3
15-Methoxyansamitocin P-3
15-Methoxyansamitocin P-3 is a natural product found in Isothecium subdiversiforme and Thamnobryum sandei with data available.
Brand Name:
Vulcanchem
CAS No.:
117860-08-9
VCID:
VC0053838
InChI:
InChI=1S/C33H45ClN2O10/c1-17(2)30(38)45-25-15-26(37)36(6)21-13-20(14-22(41-7)27(21)34)28(43-9)18(3)11-10-12-24(42-8)33(40)16-23(44-31(39)35-33)19(4)29-32(25,5)46-29/h10-14,17,19,23-25,28-29,40H,15-16H2,1-9H3,(H,35,39)/b12-10+,18-11+/t19-,23+,24-,25+,28?,29+,32+,33+/m1/s1
SMILES:
CC1C2CC(C(C=CC=C(C(C3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)C)C)OC)C)OC)(NC(=O)O2)O
Molecular Formula:
C33H45ClN2O10
Molecular Weight:
665.177
15-Methoxyansamitocin P-3
CAS No.: 117860-08-9
Cat. No.: VC0053838
Molecular Formula: C33H45ClN2O10
Molecular Weight: 665.177
* For research use only. Not for human or veterinary use.
Specification
| Description | 15-Methoxyansamitocin P-3 is a natural product found in Isothecium subdiversiforme and Thamnobryum sandei with data available. |
|---|---|
| CAS No. | 117860-08-9 |
| Molecular Formula | C33H45ClN2O10 |
| Molecular Weight | 665.177 |
| IUPAC Name | [(1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,15,20-trimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] 2-methylpropanoate |
| Standard InChI | InChI=1S/C33H45ClN2O10/c1-17(2)30(38)45-25-15-26(37)36(6)21-13-20(14-22(41-7)27(21)34)28(43-9)18(3)11-10-12-24(42-8)33(40)16-23(44-31(39)35-33)19(4)29-32(25,5)46-29/h10-14,17,19,23-25,28-29,40H,15-16H2,1-9H3,(H,35,39)/b12-10+,18-11+/t19-,23+,24-,25+,28?,29+,32+,33+/m1/s1 |
| Standard InChI Key | HCVXCBYLIZAAEV-XXGGWIJGSA-N |
| SMILES | CC1C2CC(C(C=CC=C(C(C3=CC(=C(C(=C3)OC)Cl)N(C(=O)CC(C4(C1O4)C)OC(=O)C(C)C)C)OC)C)OC)(NC(=O)O2)O |
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